Cas no 322723-35-3 (WAY-640582)

• Product Name: WAY-640582
• CAS No: 322723-35-3
• MF: C₁₉H₁₇N₃O₂
• MW: 319.4
• CID: 5519644
• PubChem ID: 2461257
• Update Time: 2025-10-20

WAY-640582 Chemical and Physical Properties

Names and Identifiers

• WAY-640582
• N-(9-Ethyl-9H-carbazol-3-yl)-5-methyl-3-isoxazolecarboxamide
• MLS001033504
• N-(9-ethylcarbazol-3-yl)-5-methyl-1,2-oxazole-3-carboxamide
• EX-A6426
• HY-148179
• CHEMBL1400083
• CS-0614864
• DTXSID701322022
• HMS2709O15
• Neuropeptide Y5 receptor ligand-1
• AKOS007991788
• 322723-35-3
• N-(9-Ethyl-9H-carbazol-3-yl)-5-methylisoxazole-3-carboxamide
• DA-66044
• G67052
• Z30592157
• SMR000385543
• HMS1719G07

• Inchi： 1S/C19H17N3O2/c1-3-22-17-7-5-4-6-14(17)15-11-13(8-9-18(15)22)20-19(23)16-10-12(2)24-21-16/h4-11H,3H2,1-2H3,(H,20,23)
• InChI Key： IHLJGRKMODLXFG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NC2=CC3C4=C(N(CC)C=3C=C2)C=CC=C4)=O)=N1

Computed Properties

• Exact Mass: 319.132076794g/mol
• Monoisotopic Mass: 319.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.1Ų

Additional information on WAY-640582

WAY-640582: A Comprehensive Overview of CAS No. 322723-35-3

The compound WAY-640582, identified by the CAS registry number 322723-35-3, has emerged as a significant molecule in the field of chemical research. This compound, which belongs to the class of small organic molecules, has garnered attention due to its unique properties and potential applications in various scientific domains. Recent studies have highlighted its role in biological systems, particularly in the context of drug discovery and development.

WAY-640582 is characterized by its molecular structure, which includes a combination of functional groups that contribute to its reactivity and stability. The compound's structure has been optimized through advanced synthetic techniques, making it a valuable tool for researchers in the field of medicinal chemistry. Its ability to interact with specific biological targets has been extensively studied, leading to promising results in preclinical models.

One of the most notable aspects of WAY-640582 is its role in disease modeling. Researchers have utilized this compound to investigate the mechanisms underlying various pathological conditions, including neurodegenerative diseases and cancer. By targeting specific pathways, WAY-640582 has demonstrated potential as a therapeutic agent, capable of modulating cellular responses and inhibiting disease progression.

The latest research on CAS No. 322723-35-3 has focused on its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate. Studies have shown that WAY-640582 exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development. Additionally, its bioavailability and metabolic stability have been optimized through chemical modifications, enhancing its therapeutic potential.

In terms of applications, WAY-640582 has found utility in both academic and industrial settings. Its use in in vitro and in vivo assays has provided valuable insights into its mechanism of action and efficacy. Furthermore, the compound has been employed as a tool for studying complex biological systems, contributing to our understanding of cellular signaling pathways and disease pathogenesis.

The development of WAY-640582 represents a collaborative effort between academia and industry, highlighting the importance of interdisciplinary research in advancing chemical science. Its success underscores the potential for small organic molecules to play a pivotal role in addressing unmet medical needs and improving human health.

In conclusion, CAS No. 322723-35-3, or WAY-640582, stands as a testament to the progress made in chemical research and drug development. With its unique properties and promising applications, this compound continues to be a focal point for scientists worldwide. As research on WAY-640582 advances, it holds the potential to contribute significantly to the field of medicine and beyond.